1-Methyl-1-{2-[3-(4-methylphenyl)propoxy]-2-oxoethyl}piperidinium

• Molecular Formula: C18H28NO2+
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)propyl 2-(1-methylpiperidin-1-ium-1-yl)acetate
• InChI: InChI=1S/C18H28NO2/c1-16-8-10-17(11-9-16)7-6-14-21-18(20)15-19(2)12-4-3-5-13-19/h8-11H,3-7,12-15H2,1-2H3/q+1
• InChI Key: HHDRXOBOMIXGGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCOC(=O)C[N+]2(CCCCC2)C

Description

1-METHYL-1-{2-[3-(4-METHYLPHENYL)PROPOXY]-2-OXOETHYL}PIPERIDIN-1-IUM is a complex organic compound with a unique structure that includes a piperidinium ion core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-METHYL-1-{2-[3-(4-METHYLPHENYL)PROPOXY]-2-OXOETHYL}PIPERIDIN-1-IUM typically involves multiple steps, including the formation of the piperidinium ion and the attachment of the 4-methylphenyl group. Common synthetic routes may involve the use of reagents such as alkyl halides, ketones, and piperidine derivatives under controlled conditions. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial to achieving high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

1-METHYL-1-{2-[3-(4-METHYLPHENYL)PROPOXY]-2-OXOETHYL}PIPERIDIN-1-IUM can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, particularly at the piperidinium ion core.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Alkyl halides, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

1-METHYL-1-{2-[3-(4-METHYLPHENYL)PROPOXY]-2-OXOETHYL}PIPERIDIN-1-IUM has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-METHYL-1-{2-[3-(4-METHYLPHENYL)PROPOXY]-2-OXOETHYL}PIPERIDIN-1-IUM involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its binding affinity, selectivity, and downstream signaling pathways are essential to understanding its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

1-Methyl-1,2,3,4-tetrahydroisoquinoline: Known for its neuroprotective activity and interaction with dopamine receptors.

1-(4-bromo-3-methylphenyl)-4-(methyl-d3)piperazine: Used in various chemical reactions and as a reference compound in research.

Uniqueness

1-METHYL-1-{2-[3-(4-METHYLPHENYL)PROPOXY]-2-OXOETHYL}PIPERIDIN-1-IUM stands out due to its unique structure, which combines a piperidinium ion with a 4-methylphenyl group. This structural feature may confer distinct chemical and biological properties, making it a valuable compound for research and development.